Cas no 113967-74-1 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-)

[1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)- Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)-
• 2-(Methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine,2-(methylthio)
• 2-(Methylthio)-[1,2,4]Triazolo[1,5-a]Pyrimidin-7-Amine
• 5-Amino-2-methylthio-1,2,4-triazolo<1,5-a>pyrimidine
• HMS546N13
• 7-AMINO-2-(METHYLTHIO)-1,2,4-TRIAZOLO(1,5-A)PYRIMIDINE
• 2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• MFCD00067819
• 2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-(Methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, AldrichCPR
• SDCCGMLS-0065866.P001
• 2-(Methylthio)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• AKOS015912134
• 113967-74-1
• FT-0608844
• DTXSID00379243
• 3C-136
• Maybridge1_001883
• 2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-(METHYLTHIO)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 2-(Methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine, 95+%
• +Expand

• InChIKey： FGMSPURIYNZJKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7N5S/c1-12-6-9-5-8-3-2-4(7)11(5)10-6/h2-3H,7H2,1H3
• SMILES： CSC1N=C2N=CC=C(N)N2N=1

Computed Properties

• Exact Mass: 181.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.04221642g/mol
• Heavy Atom Count: 12
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• LogP: 1.00960
• PSA: 94.40000
• Refractive Index: 1.844
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.68